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Compound of Interest

Compound Name: Palmitic acid-d4-1

Cat. No.: B591804

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Palmitic acid-d4-1 (CAS No. 75736-49-1), ensuring compliance and laboratory safety. The
following procedures are based on standard guidelines for laboratory chemical waste
management.

I. Hazard Assessment and Safety Information

Before handling, it is crucial to be aware of the hazards associated with Palmitic acid-d4-1.
This substance is classified as hazardous under the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals.[1]

Summary of GHS Hazard Classifications
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Hazard Class Category Hazard Statement
o H302: Harmful if
Acute Toxicity, Oral Category 4
swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. _ H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A

irritation
Specific Target Organ Toxicity, H335: May cause respiratory
i Category 3 o
Single Exposure irritation

Data sourced from MedChemExpress Safety Data Sheet.[1]

Always wear appropriate Personal Protective Equipment (PPE), including protective gloves,
clothing, and eye/face protection, when handling this chemical.[1] Work in a well-ventilated
area, such as a fume hood, to avoid breathing dust or fumes.[1][2]

Il. Step-by-Step Disposal Procedure

The disposal of Palmitic acid-d4-1 must be conducted in accordance with local, state, and
federal regulations.[1] Chemical waste generators are responsible for determining if a
discarded chemical is classified as hazardous waste under regulations such as the US EPA's
40 CFR Parts 261.3.[2]

Step 1: Waste Identification and Segregation

e Do Not Mix: Do not mix Palmitic acid-d4-1 with other waste streams.[3] Keep it in its original
container or a compatible, properly labeled waste container.

o Labeling: Ensure the waste container is clearly labeled with the chemical name ("Palmitic
acid-d4-1"), CAS number (75736-49-1), and appropriate hazard symbols.

Step 2: Containerization

» Solid Waste: If the material is in a solid form, sweep or vacuum it up and place it into a
suitable, sealed disposal container.[2] Avoid generating dust.[2]
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o Contaminated Materials: Any materials used for cleaning spills (e.g., absorbent pads, wipes)
or contaminated PPE should be collected and placed in a designated, sealed container for
hazardous waste.

o Empty Containers: Handle uncleaned, empty containers as you would the product itself.[3]
They should be disposed of in the same manner as the chemical waste.

Step 3: Storage Pending Disposal

» Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible substances.[2]

e The storage area should be secure and accessible only to authorized personnel.[1]
Step 4: Arrange for Professional Disposal

o Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department
or a licensed chemical waste disposal contractor to arrange for pickup and disposal.

» Provide Information: Be prepared to provide the Safety Data Sheet (SDS) and details about
the quantity of waste.

o Regulatory Compliance: Disposal must be carried out by an approved waste disposal plant.
[4][5] Do not discharge into drains or the environment.[4][6]

lll. Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Palmitic acid-d4-1.
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Preparation & Assessment

Start: Disposal of
Palmitic Acid-d4-1 Required

1. Conduct Hazard Assessment
(Review SDS)

'

2. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Waste Handling& Segregation

3. Segregate Waste
(Do Not Mix with Other Chemicals)

l

4. Place in a Labeled,
Compatible Waste Container

_-'If applicable|

\itorage & Final Disposal
a4
Collect Contaminated Materials 5. Store Securely in a
(e.g., PPE, absorbents) Designated Waste Area

\

6. Contact EHS or Licensed
Waste Disposal Contractor

End: Waste Collected for
Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Palmitic Acid-d4-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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